4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide

• Molecular Formula: C31H35F3N6O2
• Molecular Weight: 580.6 g/mol
• IUPAC Name: 4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C31H35F3N6O2/c1-4-39-11-13-40(14-12-39)19-22-7-6-21(15-26(22)31(32,33)34)30(41)38-24-8-5-20(2)27(16-24)36-17-23-18-37-29-25(9-10-35-29)28(23)42-3/h5-10,15-16,18,36H,4,11-14,17,19H2,1-3H3,(H,35,37)(H,38,41)
• InChI Key: PBHDCPWPSOSGGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)C(=O)NC3=CC(=C(C=C3)C)NCC4=CN=C5C(=C4OC)C=CN5)C(F)(F)F

Description

The compound 4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide is a benzamide derivative featuring a trifluoromethyl group, a 4-ethylpiperazine moiety, and a 4-methoxy-pyrrolo[2,3-b]pyridine subunit. The ethylpiperazine group may enhance solubility and receptor binding, while the trifluoromethyl group likely improves metabolic stability and lipophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide typically involves multiple steps, each requiring specific reagents and conditions. The process often begins with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Common reagents used in these reactions include various amines, acids, and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated equipment and optimized reaction conditions. The process is designed to be efficient and cost-effective, with a focus on minimizing waste and maximizing yield. Quality control measures are implemented at various stages of production to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in the formation of reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced derivatives. Substitution reactions can result in a wide range of substituted products, depending on the nature of the substituent introduced.

Scientific Research Applications

4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide has a wide range of scientific research applications, including:

Chemistry: This compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable tool for studying various chemical reactions and mechanisms.

Biology: In biological research, this compound is used to study the interactions between small molecules and biological targets, such as proteins and enzymes. It can also be used as a probe to investigate cellular processes and pathways.

Medicine: This compound has potential therapeutic applications, particularly in the development of new drugs. Its ability to interact with specific molecular targets makes it a promising candidate for the treatment of various diseases.

Industry: In industrial applications, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of 4-[(4-ethylpiperazin-1-yl)methyl]-N-[3-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)methylamino]-4-methylphenyl]-3-(trifluoromethyl)benzamide involves its interaction with specific molecular targets, such as proteins and enzymes. The compound binds to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific target and the context in which the compound is used.

Comparison with Similar Compounds

Structural Analogs

N-[4-[(4-Ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]-3-[(E)-2-(4-methoxy-1H-pyrrolo[2,3-b]pyridin-5-yl)ethenyl]-4-methylbenzamide (ID: 53340664)

• Structural Similarities : Shares the ethylpiperazine, trifluoromethyl, and 4-methoxy-pyrrolo[2,3-b]pyridine moieties.
• Differences: Substitution at the benzamide position (ethenyl vs. methylamino linker) may alter conformational flexibility and binding kinetics .

FN-1501 (Compound 50 in )

• Structure : Features a pyrazole-carboxamide core with a pyrrolo[2,3-d]pyrimidine group.
• Key Overlaps : Both compounds incorporate nitrogen-rich heterocycles (pyrrolopyridine/pyrrolopyrimidine) and piperazine derivatives.
• Bioactivity: FN-1501 inhibits FLT3 and CDK kinases (IC50: <1 nM) and shows efficacy in AML xenografts. The target compound’s pyrrolo[2,3-b]pyridine group may similarly engage ATP-binding pockets in kinases .

AZD4205 (Compound 21 in )

• Structure : Contains a pyrrolo[2,3-b]pyridine subunit and methoxy group, akin to the target compound.
• Selectivity : AZD4205 is a JAK1 inhibitor with >100-fold selectivity over JAK2/3. The 4-methoxy group in both compounds may contribute to hydrophobic interactions with kinase domains .

Bioactivity and Mechanism of Action

Kinase Inhibition Potential

• FN-1501 and AZD4205 demonstrate that pyrrolopyridine/amine derivatives are effective in targeting kinases.
• Computational Clustering : highlights that structurally similar compounds cluster by bioactivity. Molecular networking () could place the target compound in clusters with FN-1501 or AZD4205, implying shared targets .

Selectivity Profiles

• S 18126 () : A dopamine D4 antagonist with >100-fold selectivity over D2/D3 receptors. The ethylpiperazine group in both S 18126 and the target compound may drive receptor specificity, though substitution patterns (e.g., trifluoromethyl vs. dichlorophenyl) modulate affinity .

Pharmacokinetic and Toxicity Considerations

• FN-1501 : Exhibits an LD50 of 186 mg/kg in mice, indicating favorable safety compared to analogs like AT7519 (LD50: 32 mg/kg). The target compound’s trifluoromethyl group may reduce toxicity by slowing metabolism .
• Metabolic Stability : Piperazine and trifluoromethyl groups in related compounds (e.g., ) enhance half-life and bioavailability, suggesting similar advantages for the target compound .